Cas no 2228542-83-2 (2-oxo-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 2-oxo-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 2228542-83-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5875375
• PubChem ID: 165860190
• Update Time: 2025-05-20

2-oxo-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• EN300-1732154
• 2-oxo-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid
• 2228542-83-2

• Inchi： 1S/C9H7N3O3/c13-7(9(14)15)3-6-4-10-8-1-2-11-12(8)5-6/h1-2,4-5H,3H2,(H,14,15)
• InChI Key： YNTDSEOKHPROEV-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.6Ų

Additional information on 2-oxo-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid

Introduction to 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic Acid (CAS No. 2228542-83-2)

2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid, with the CAS number 2228542-83-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule make it a promising candidate for further research and potential therapeutic applications.

The chemical structure of 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid consists of a pyrazolo[1,5-a]pyrimidine core linked to a carboxylic acid group. The presence of the carboxylic acid moiety imparts polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy due to its ability to form stable complexes with various metal ions, which can modulate its biological activity.

Recent studies have highlighted the potential of 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid has shown promising antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). Research conducted at the University of California revealed that this compound can interfere with viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a potential candidate for the development of broad-spectrum antiviral drugs.

The anticancer potential of 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid has also been explored in preclinical studies. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, minimizing potential side effects in normal cells.

The pharmacokinetic properties of 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid have been investigated to assess its suitability for drug development. Preliminary data indicate that this compound has good oral bioavailability and a favorable metabolic profile. However, further studies are needed to optimize its pharmacokinetic parameters and enhance its therapeutic efficacy.

In conclusion, 2-Oxo-3-{Pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid (CAS No. 2228542-83-2) is a promising compound with a wide range of biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further research and potential clinical applications. Ongoing studies are focused on elucidating its mechanisms of action and optimizing its pharmacological properties to develop effective therapeutic agents.